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Compound of Interest

Compound Name: ML365

Cat. No.: B609156 Get Quote

ML365 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experiencing solubility

issues with ML365 in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is ML365 and what is its primary mechanism of action?

ML365 is a selective small molecule inhibitor of the two-pore domain potassium channel

KCNK3, also known as TASK-1.[1][2][3] It blocks TASK-1 channels with high potency, exhibiting

an IC50 of 4 nM in thallium influx assays and 16 nM in automated electrophysiology assays.[2]

[3] Additionally, ML365 has been shown to inhibit the TWIK2 potassium channel and possesses

antagonist activity at the metabotropic glutamate receptor mGluR5.[4][5][6] In studies related to

inflammation, ML365 has been demonstrated to inhibit lipopolysaccharide (LPS)-induced

inflammatory responses by regulating the NF-κB signaling pathway.[7]

Q2: Why is ML365 difficult to dissolve in aqueous solutions?

ML365 is a hydrophobic, crystalline solid with a molecular weight of 360.41 g/mol .[1][4] Its

chemical structure makes it inherently insoluble in water.[1][3] Successful preparation of

aqueous experimental solutions typically requires the use of an organic co-solvent, most

commonly dimethyl sulfoxide (DMSO).

Q3: What is the recommended solvent for creating a stock solution of ML365?
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The recommended solvent for preparing a high-concentration stock solution of ML365 is 100%

dimethyl sulfoxide (DMSO).[2][8] It is advisable to use fresh, anhydrous (moisture-free) DMSO,

as absorbed moisture can reduce the solubility of the compound.[1][2]

Q4: I observed a precipitate after diluting my ML365 DMSO stock into my aqueous

buffer/media. What should I do?

This is a common issue due to the poor aqueous solubility of ML365. When the high-

concentration DMSO stock is diluted into an aqueous solution, the compound can crash out of

solution. Please refer to the Troubleshooting Guide below for detailed steps to resolve this.

Q5: What is the maximum final concentration of DMSO that is safe for my cell-based assays?

The final concentration of DMSO in your cell culture medium should be kept as low as possible

to avoid solvent-induced toxicity. While cell line dependent, a final DMSO concentration of less

than 1% (v/v) is generally considered safe, with many protocols aiming for 0.1% or lower.[9] It is

crucial to include a vehicle control (medium with the same final concentration of DMSO) in your

experiments to account for any effects of the solvent itself.

Q6: How should I store my ML365 stock solutions?

Stock solutions of ML365 in DMSO should be aliquoted into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[1] These aliquots should be stored at -20°C for short-term

storage (1 month) or -80°C for long-term storage (up to 2 years).[1][2]

Data Presentation: ML365 Solubility
The following table summarizes the reported solubility of ML365 in various solvents.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Reference(s)

Water Insoluble (< 0.1) < 0.28 [1][3]

DMSO ≥ 100 ≥ 277.46 [2][3]

DMSO 72 199.77 [1]

DMSO 50 138.73 [4][5]

Ethanol 18 49.94 [1]

Ethanol 1 2.77 [4][5]

DMF 20 55.49 [4][5]

DMSO:PBS (pH 7.2)

(1:5)
0.1 0.28 [4][5]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 3 ≥ 8.32 [2]

10% DMSO, 90%

Corn Oil
≥ 3 ≥ 8.32 [2]
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Caption: ML365 inhibits inflammatory signaling and the TASK-1 channel.

Troubleshooting Guide for Aqueous Solutions
This guide addresses the common problem of ML365 precipitation when diluting a DMSO stock

solution into aqueous media or buffers for in vitro experiments.

Problem: Precipitate forms immediately upon adding ML365 stock to my aqueous solution.

This occurs because the concentration of ML365 exceeds its solubility limit in the final solution,

which has a high percentage of water and a low percentage of DMSO.
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Precipitate observed in
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Is the stock solution
(100% DMSO) clear?
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Action: Prepare fresh stock
in anhydrous DMSO.
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Caption: Troubleshooting flowchart for ML365 precipitation issues.
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Experimental Protocols
Protocol 1: Standard Preparation of ML365 Working
Solution
This protocol is suitable for preparing solutions in simple aqueous buffers (e.g., PBS).

Prepare Stock Solution: Dissolve ML365 powder in 100% anhydrous DMSO to a high

concentration (e.g., 10-100 mM). Ensure the powder is fully dissolved. Gentle warming to

37°C or brief sonication can be used to aid dissolution.[2][3]

Pre-warm Buffer: Warm the aqueous buffer (e.g., PBS) to your experimental temperature

(e.g., 37°C).

Dilution: While vortexing the pre-warmed buffer, add the required volume of the ML365
DMSO stock to reach your final desired concentration. It is critical to add the small volume of

DMSO stock to the large volume of buffer, not the other way around.

Inspect for Precipitation: Visually inspect the solution. If it remains clear, proceed with your

experiment.

Troubleshoot if Necessary: If a precipitate forms, place the solution in a 37°C water bath and

continue to mix. If cloudiness persists, use a bath sonicator for 5-10 minutes.[2] If the

compound still does not dissolve, the desired concentration is likely too high for the final

solvent composition.

Protocol 2: Three-Step Preparation for Cell Culture
Media
This protocol is adapted for hydrophobic compounds and can improve solubility in complex

biological media containing proteins and salts.[9]
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Step 1: Prepare Stock
10-100 mM ML365

in 100% Anhydrous DMSO

Step 2: Intermediate Dilution
Dilute 10-fold in

pre-warmed (50°C) FBS

Step 3: Final Dilution
Add intermediate dilution to

pre-warmed (37°C) cell culture
media to final concentration

Final working solution
(e.g., 100 µM ML365,

~1% DMSO, ~10% FBS)

Click to download full resolution via product page

Caption: Three-step workflow for preparing ML365 in cell culture media.

Detailed Steps:

Prepare Stock Solution: Create a 10 mM stock solution of ML365 in 100% anhydrous DMSO

at room temperature.[9]

Prepare Intermediate Dilution: Pre-warm pure Fetal Bovine Serum (FBS) to approximately

50°C in a water bath. Dilute the 10 mM stock solution 10-fold into the pre-warmed FBS to

create a 1 mM intermediate solution. Keep this solution warm (~40°C).[9] The proteins in the

serum can help to stabilize the compound.
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Prepare Final Working Solution: Pre-warm your complete cell culture medium (e.g., DMEM

with 1% FBS) to 37°C. Perform the final dilution by adding the 1 mM intermediate solution to

the pre-warmed media to achieve your desired final concentration (e.g., for a 10 µM final

concentration, add 10 µL of the 1 mM intermediate solution to 990 µL of media).

Mix and Use: Gently mix the final solution and use it immediately for your experiments.

Always include a vehicle control with the equivalent final concentrations of DMSO and FBS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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